Cas no 13480-21-2 (1-methyl-4-phenylpiperazine ethanedioate (1:1))
13480-21-2 structure
Product Name:1-methyl-4-phenylpiperazine ethanedioate (1:1)
CAS No:13480-21-2
MF:C13H18N2O4
MW:266.293023586273
CID:1236454
PubChem ID:202899
Update Time:2025-04-20
1-methyl-4-phenylpiperazine ethanedioate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-4-phenylpiperazine ethanedioate (1:1)
- 1-Methyl-4-phenylpiperazine
- 1-methyl-4-phenylpiperazine,oxalic acid
- 1-METHYL-4-PHENYLPIPERAZINE OXALATE
- 1-methyl-4-phenylpiperazine;oxalic acid
- DTXSID20158956
- F14627
- 13480-21-2
- Piperazine, 1-methyl-4-phenyl-, oxalate
-
- Inchi: 1S/C11H16N2.C2H2O4/c1-12-7-9-13(10-8-12)11-5-3-2-4-6-11;3-1(4)2(5)6/h2-6H,7-10H2,1H3;(H,3,4)(H,5,6)
- InChI Key: QBSHKVNTERHFBO-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)=O.N1(C2C=CC=CC=2)CCN(C)CC1
Computed Properties
- Exact Mass: 266.12674
- Monoisotopic Mass: 266.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- PSA: 81.08
1-methyl-4-phenylpiperazine ethanedioate (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD11289851-1g |
1-Methyl-4-phenylpiperazine oxalate |
13480-21-2 | 97% | 1g |
$887 | 2024-07-18 |
1-methyl-4-phenylpiperazine ethanedioate (1:1) Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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